Cas no 1187170-82-6 (2-(4-Methoxybenzoyl)-3-methylpyridine)

• Product Name: 2-(4-Methoxybenzoyl)-3-methylpyridine
• CAS No: 1187170-82-6
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4684899
• Update Time: 2025-10-21

2-(4-Methoxybenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxybenzoyl)-3-methylpyridine
• (4-Methoxyphenyl)(3-methylpyridin-2-yl)methanone
• BC4326799

• Inchi： 1S/C14H13NO2/c1-10-4-3-9-15-13(10)14(16)11-5-7-12(17-2)8-6-11/h3-9H,1-2H3
• InChI Key： QLWHCWTVJNBAPY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C1C(C)=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Methoxybenzoyl)-3-methylpyridine

Introduction to 2-(4-Methoxybenzoyl)-3-methylpyridine (CAS No: 1187170-82-6) and Its Emerging Applications in Chemical Biology

2-(4-Methoxybenzoyl)-3-methylpyridine, identified by the chemical identifier CAS No: 1187170-82-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine class of molecules, which are widely recognized for their role in pharmaceuticals, agrochemicals, and material science. The presence of both a methoxybenzoyl group and a methylpyridine core suggests a rich framework for interactions with biological targets, making it a promising candidate for further investigation.

The 4-Methoxybenzoyl moiety in the molecular structure of 2-(4-Methoxybenzoyl)-3-methylpyridine introduces a phenolic group that can participate in hydrogen bonding and other forms of molecular recognition. This feature is particularly valuable in drug design, where precise interactions with biological receptors are often critical for efficacy. Additionally, the methylpyridine component contributes to the compound's solubility and stability, which are essential factors in pharmaceutical development. These structural attributes have positioned 2-(4-Methoxybenzoyl)-3-methylpyridine as a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and developing small molecules that can modulate biological pathways relevant to human health. The CAS No: 1187170-82-6 associated with 2-(4-Methoxybenzoyl)-3-methylpyridine has facilitated its study through various spectroscopic and analytical techniques, allowing scientists to elucidate its chemical behavior and potential applications. One of the most compelling areas of investigation has been its role as a scaffold for drug discovery.

Recent studies have demonstrated that derivatives of pyridine-based compounds can exhibit potent activity against a variety of diseases, including cancer, inflammation, and neurodegenerative disorders. The 4-Methoxybenzoyl group in 2-(4-Methoxybenzoyl)-3-methylpyridine has been shown to enhance binding affinity to certain enzymes and receptors, making it an attractive modification for improving drug-like properties. Furthermore, the methylpyridine moiety can be further functionalized to introduce additional pharmacophores, expanding the compound's potential therapeutic applications.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of small molecules before conducting expensive wet-lab experiments. The structural features of 2-(4-Methoxybenzoyl)-3-methylpyridine, as highlighted by its CAS No: 1187170-82-6, have made it a suitable candidate for virtual screening campaigns aimed at identifying novel drug candidates. These computational approaches have accelerated the discovery process and have led to several promising hits that are now being tested in preclinical studies.

One particularly intriguing aspect of 2-(4-Methoxybenzoyl)-3-methylpyridine is its potential as an intermediate in the synthesis of more complex molecules. The ability to modify both the 4-Methoxybenzoyl and methylpyridine portions allows for the creation of libraries of derivatives with diverse biological profiles. This flexibility has been exploited by medicinal chemists who are seeking to optimize potency, selectivity, and pharmacokinetic properties.

The field of chemical biology has also seen significant advancements in understanding how small molecules can interact with biological systems at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have provided detailed insights into the binding modes of compounds like 2-(4-Methoxybenzoyl)-3-methylpyridine with their targets. These structural insights have guided medicinal chemists in designing next-generation inhibitors and activators with improved efficacy.

Another area where CAS No: 1187170-82-6 associated compounds have made an impact is in materials science. Pyridine derivatives are known for their ability to form coordination complexes with metals, which has led to their use in catalysis and as components in advanced materials. The unique electronic properties of the 4-Methoxybenzoyl group make it particularly useful for designing metal-organic frameworks (MOFs) and other functional materials that exhibit specific optical or electronic characteristics.

The synthesis of 2-(4-Methoxybenzoyl)-3-methylpyridine itself presents an interesting challenge due to the need for precise functionalization at multiple sites. Advances in synthetic chemistry have enabled researchers to construct this molecule efficiently, often using palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes. These synthetic strategies have not only facilitated access to this compound but also provided insights into general methodologies for constructing related heterocycles.

In conclusion, 2-(4-Methoxybenzoyl)-3-methylpyridine (CAS No: 1187170-82-6) represents a fascinating molecule with diverse potential applications across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug discovery, materials science, and catalysis. As research continues to uncover new ways to exploit its properties, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative solutions to global challenges.